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Compound Focus: Diethyl phosphate

CAS No.: 53397-17-4

Cat. No.: S11172427

Get Quote

Chemical and Physical Properties

The table below summarizes the key identified physical and thermodynamic properties of diethyl phosphate

for your reference.

Property Value Conditions (if applicable)

CAS Number 598-02-7 -

Molecular Formula C₄H₁₁O₄P -

Molecular Weight 154.10 g/mol -

Melting Point 6 °C [1] [2] [3]

Boiling Point 200 - 203 °C at 760 mmHg [4] [1] [2]

Flash Point 74.9 - 91 °C [4] [1] [2]

Density 1.2 - 1.29 g/cm³ [4] [1] [2]

Vapor Pressure 0.1 ± 0.8 mmHg at 25°C [4] [5]

Refractive Index 1.417 - 1.418 [1] [3] [6]
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Property Value Conditions (if applicable)

pKa 1.42 ± 0.50 Predicted [1] [3] [6]

LogP -0.3 - 0.08 [4] [3] [6]

Flash Point 74.9 - 91 °C [4] [1] [2]

Biological Data and Experimental Overview

Diethyl phosphate is characterized as an organophosphorus pesticide metabolite [1] [7] [5]. While the

search results do not provide detailed laboratory protocols for measuring thermodynamic properties, they

contain information on in vivo biological studies.

Experimental Overview: In Vivo Administration

The following details are compiled from summaries of toxicological and metabolic studies in scientific

literature [1] [3] [7]. These methodologies are for reference only and not a complete protocol.

Animal Model: Adult male Wistar rats [1] [7].

Formulation & Administration: Administered via oral gavage; specific formulation details are not
provided in the available summaries [1] [7].

Dosage & Duration: Studies cited used doses of 0.08 mg/kg to 0.8 mg/kg body weight, with
exposure durations ranging from 20 to 24 weeks [1] [3] [7].

Reported Outcomes: The summaries note observations including disturbance of endocrine
hormones, changes in serum lipid levels, and effects on intestinal microbiota [1] [7].

Metabolic Pathway Visualization

The relationship between organophosphorus pesticides, their metabolites, and observed biological effects can

be conceptualized as follows:
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This diagram illustrates the role of diethyl phosphate as a metabolite of pesticides and its link to

physiological effects, based on the described animal studies [1] [7] [5].

Safety and Handling Information

Diethyl phosphate requires careful handling. The following GHS hazard statements are reported:

H315: Causes skin irritation [3].
H319: Causes serious eye irritation [3].

H335: May cause respiratory irritation [3].
H372: Causes damage to organs through prolonged or repeated exposure [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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